N-(4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)thiazol-2-yl)-2-(methylsulfonyl)benzamide

• IUPAC Name: N-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl]-2-methylsulfonylbenzamide
• InChI: InChI=1S/C19H16N2O5S2/c1-28(23,24)17-5-3-2-4-13(17)18(22)21-19-20-14(11-27-19)12-6-7-15-16(10-12)26-9-8-25-15/h2-7,10-11H,8-9H2,1H3,(H,20,21,22)
• InChI Key: WEGCAKCYMMYSKQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC=C1C(=O)NC2=NC(=CS2)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C19H16N2O5S2
• Molecular Weight: 416.5 g/mol

Description

N-(4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)thiazol-2-yl)-2-(methylsulfonyl)benzamide is a useful research compound. Its molecular formula is C19H16N2O5S2 and its molecular weight is 416.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimalarial and COVID-19 Applications

Research has explored the potential of sulfonamide derivatives, which share structural similarities with the compound , for their antimalarial activity and possible applications in treating COVID-19. Specifically, sulfonamides have been examined for their in vitro antimalarial activity, showing significant potential with IC50 values of less than 30µM. These compounds have also been studied for their binding energy against key proteins in SARS-CoV-2, indicating a promising approach for therapeutic applications (Fahim & Ismael, 2021).

Anticancer Research

Another study synthesized indapamide derivatives, including benzodioxane and acetamide moieties, which exhibited proapoptotic activity against melanoma cell lines. This research highlights the potential of such compounds in developing anticancer agents, with specific compounds showing high proapoptotic activity and inhibiting key enzymes involved in cancer progression (Yılmaz et al., 2015).

Enzyme Inhibition for Therapeutic Purposes

A study focused on the enzyme inhibitory potential of new sulfonamides featuring benzodioxane and acetamide moieties for their activity against α-glucosidase and acetylcholinesterase. The synthesized compounds exhibited substantial inhibitory activity against yeast α-glucosidase and were weak against acetylcholinesterase, suggesting their utility in treating diseases related to enzyme dysfunction (Abbasi et al., 2019).

Mechanism of Action

Target of Action

Similar compounds have been studied for their inhibitory effects on cholinesterases and lipoxygenase enzymes .

Mode of Action

Based on the inhibitory effects of similar compounds on cholinesterases and lipoxygenase enzymes , it can be inferred that this compound may interact with these enzymes, leading to changes in their activity.

Result of Action

coli, suggesting potential antimicrobial effects .